1-(1-Phenyl-1H-pyrazol-4-YL)ethanamine

• IUPAC Name: 1-(1-phenylpyrazol-4-yl)ethanamine
• InChI: InChI=1S/C11H13N3/c1-9(12)10-7-13-14(8-10)11-5-3-2-4-6-11/h2-9H,12H2,1H3
• InChI Key: IOAUCNVBBMEIQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C2=CC=CC=C2)N
• Molecular Formula: C11H13N3
• DSSTOX Substance ID: DTXSID00655498
• Molecular Weight: 187.24 g/mol
• CAS RN: 936940-64-6

Description

“1-(1-Phenyl-1H-pyrazol-4-YL)ethanamine” is a chemical compound with the molecular formula C11H13N3. It has a molecular weight of 187.24 and 223.70 g/mol. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of N-aryl-4-(1,3-diaryl-1H-pyrazol-4-yl)thiazol-2-amine have been synthesized by a cyclo-condensation reaction of 2-bromo-1-(1,3-diphenyl-1H-pyrazol-4-yl)ethanone with N-aryl thiourea.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13N3/c1-9(12)10-7-13-14(8-10)11-5-3-2-4-6-11/h2-9H,12H2,1H3. This indicates the connectivity and hydrogen count of the molecule’s atoms.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 223.70 g/mol. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. The compound also has a rotatable bond count of 2.

Mechanism of Action

Result of Action

The molecular and cellular effects of 1-(1-Phenyl-1H-pyrazol-4-YL)ethanamine’s action are currently unknown . Understanding these effects is essential for predicting the compound’s potential therapeutic applications and side effects.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with targets . .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. In addition, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole is a relatively inexpensive compound, which makes it an attractive option for laboratory experiments. However, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole is not always the most suitable compound for laboratory experiments, as it may not be the most effective compound for certain applications.

Future Directions

1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole has a wide variety of potential applications in scientific research. In the future, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole could be used to study the effects of different drugs on the human body, as well as the biochemical and physiological effects of different compounds. In addition, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole could be used to study the effects of different compounds on the nervous system, as well as to study the effects of different compounds on the immune system. Furthermore, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole could be used to study the effects of different compounds on cancer cells, as well as to study the effects of different compounds on the cardiovascular system. Finally, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole could be used to study the effects of different compounds on the endocrine system, as well as to study the effects of different compounds on the reproductive system.

Scientific Research Applications

1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole has been used in a variety of scientific research applications. For example, it has been used as a probe for the study of drug-receptor interactions, as well as for the study of the biochemical and physiological effects of different compounds. In addition, 1-(1-Phenyl-1H-pyrazol-4-YL)ethanaminezole has been used to study the effects of different drugs on the human body, as well as the biochemical and physiological effects of different compounds.